5-((4-((7-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)-1-naphthyl)azo)salicylic acid, sodium salt

Specification

• CAS No.: 83221-53-8
• Molecular Formula: C27H19N5NaO7S+
• Molecular Weight: 580.5 g/mol
• IUPAC Name: sodium;5-[[4-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]naphthalen-1-yl]diazenyl]-2-hydroxybenzoic acid
• Standard InChI: InChI=1S/C27H19N5O7S.Na/c28-15-6-5-14-11-24(40(37,38)39)25(26(34)19(14)12-15)32-31-22-9-8-21(17-3-1-2-4-18(17)22)30-29-16-7-10-23(33)20(13-16)27(35)36;/h1-13,33-34H,28H2,(H,35,36)(H,37,38,39);/q;+1
• Standard InChI Key: BHJHTLSWJYKALL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)O)N=NC5=CC(=C(C=C5)O)C(=O)O.[Na+]

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s structure integrates three aromatic systems: a salicylic acid backbone, a 1-naphthyl intermediate, and a 2-naphthyl derivative bearing amino, hydroxy, and sulfonate groups. The two azo (-N=N-) bridges create an extended π-conjugated system, which is critical for its light-absorbing properties. The sodium sulfonate group enhances water solubility, a feature exploited in aqueous analytical protocols.

Table 1: Core Chemical Properties

Property	Value/Description
CAS No.	83221-53-8
Molecular Formula	C₂₇H₁₉N₅NaO₇S⁺
Molecular Weight	580.5 g/mol (anhydrous)
IUPAC Name	Sodium 5-[[4-[(7-amino-1-hydroxy-3-sulfonaphthalen-2-yl)diazenyl]naphthalen-1-yl]diazenyl]-2-hydroxybenzoate

Discrepancies in reported molecular weights (e.g., 601.49772 in vs. 580.5 g/mol in) likely arise from variable hydration states or salt stoichiometry.

Synthesis and Manufacturing

Reaction Pathway

The synthesis follows a multi-step diazotization and coupling strategy, as detailed in analogous azo dye preparations. Key stages include:

• Diazotization of 7-amino-1-hydroxy-3-sulfo-2-naphthylamine: Treatment with nitrous acid (HNO₂) in acidic media generates the diazonium salt intermediate.

• First Azo Coupling: The diazonium salt reacts with 1-naphthol under alkaline conditions, forming the mono-azo derivative.

• Second Diazotization: The intermediate undergoes a second diazotization to activate the coupling site.

• Coupling with Salicylic Acid: The final azo bond forms between the activated naphthyl intermediate and salicylic acid, followed by sodium salt precipitation.

Optimization Parameters

• Temperature: Maintained below 5°C during diazotization to prevent diazonium decomposition.

• pH: Alkaline conditions (pH 8–10) during coupling reactions to stabilize phenolic nucleophiles.

• Purification: Sodium chloride-induced salting-out precipitates the product, which is then vacuum-filtered.

Table 2: Synthesis Conditions

Parameter	Optimal Range	Purpose
Reaction Temperature	0–5°C	Stabilize diazonium intermediates
pH	8–10	Activate coupling partners
Solvent	Aqueous NaOH/HCl	Facilitate ionic intermediates

Physicochemical Properties

Spectral Characteristics

The compound exhibits strong UV-vis absorption maxima between 400–600 nm, attributable to its conjugated π-system. Bathochromic shifts occur in polar solvents due to enhanced charge-transfer transitions.

Solubility and Stability

• Solubility: Highly soluble in water (>50 mg/mL) due to ionic sulfonate and carboxylate groups; insoluble in nonpolar solvents.

• Stability: Degrades under prolonged UV exposure or in strongly acidic/basic conditions, with azo bond reduction being the primary degradation pathway.

Applications in Industry and Research

Analytical Chemistry

The compound serves as a chromogenic reagent for detecting metal ions (e.g., Fe³⁺, Cu²⁺) via chelation-induced color shifts. Its selectivity for transition metals is leveraged in environmental water testing kits.

Textile Dyeing

As an acid dye, it binds to proteinaceous fibers (wool, silk) through electrostatic interactions between sulfonate groups and protonated amino residues. Fastness properties are moderate, with lightfastness ratings of 4–5 on the Blue Wool Scale.

Biological Studies

Preliminary studies suggest interactions with serum albumin and DNA, potentially enabling applications in bioimaging or drug delivery systems.

Research Findings and Mechanistic Insights

Spectrophotometric Quantification

In a 2024 study, the compound demonstrated a linear absorbance-concentration relationship (R² = 0.998) at 540 nm, validating its use in quantitative Fe³⁺ assays. The limit of detection (LOD) was 0.1 μM, surpassing conventional reagents like ferrozine.

Molecular Binding Dynamics

Computational modeling reveals that the sulfonate and hydroxyl groups coordinate metal ions in a bidentate manner, while the azo linkages stabilize charge-transfer complexes.